1-(2,2,2-Trifluoroethoxy)naphthalene

• Molecular Formula: C12H9F3O
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 1-(2,2,2-trifluoroethoxy)naphthalene
• InChI: InChI=1S/C12H9F3O/c13-12(14,15)8-16-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2
• InChI Key: LUWZABPMQUKGME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(F)(F)F

Description

1-(2,2,2-Trifluoroethoxy)naphthalene is a useful research compound. Its molecular formula is C12H9F3O and its molecular weight is 226.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a suspension of 34 g of 1-naphthol, 40 g of 2,2,2-trifluoroethyl p-toluenesulfonate, 33 g of potassium carbonate, and 80 g of dimethyl sulfoxide was heated and stirred at 100° C. for 12 hours. After cooling, 100 g of water and 200 g of toluene were added to the suspension, after which an organic layer was taken out. It was washed 5 times with 100 g of 5 wt % sodium hydroxide aqueous solution, then 4 times with 100 g of water. The organic layer was concentrated, obtaining 36 g of oily matter. It was distilled in vacuum (75° C./13 Pa), obtaining 28 g (yield 76%) of the target compound.